Phyllanthoside - Phyllanthus acuminatus

• CAS No.: 63166-73-4
• Product Name: Phyllanthoside - Phyllanthus acuminatus
• Molecular Formula: C40H52O17
• Molecular Weight: 804.8 g/mol
• Standard InChI: InChI=1S/C40H52O17/c1-19-17-48-40(16-28(19)54-29(43)14-11-24-9-7-6-8-10-24)39(18-49-39)26-13-12-25(15-27(26)57-40)36(47)56-38-35(34(53-23(5)42)31(45)21(3)51-38)55-37-32(46)33(52-22(4)41)30(44)20(2)50-37/h6-11,14,19-21,25-28,30-35,37-38,44-46H,12-13,15-18H2,1-5H3/b14-11+
• Standard InChIKey: VOTNXJVGRXZYOA-SDNWHVSQSA-N
• Isomeric SMILES: CC1COC2(CC1OC(=O)/C=C/C3=CC=CC=C3)C4(CO4)C5CCC(CC5O2)C(=O)OC6C(C(C(C(O6)C)O)OC(=O)C)OC7C(C(C(C(O7)C)O)OC(=O)C)O
• SMILES: CC1COC2(CC1OC(=O)C=CC3=CC=CC=C3)C4(CO4)C5CCC(CC5O2)C(=O)OC6C(C(C(C(O6)C)O)OC(=O)C)OC7C(C(C(C(O7)C)O)OC(=O)C)O
• Canonical SMILES: CC1COC2(CC1OC(=O)C=CC3=CC=CC=C3)C4(CO4)C5CCC(CC5O2)C(=O)OC6C(C(C(C(O6)C)O)OC(=O)C)OC7C(C(C(C(O7)C)O)OC(=O)C)O
• Shelf Life: Bulk: The bulk compound is stable for at least four weeks at room temperature and 45 °C (HPLC). Solution: The room temperature stability in 10% aqueous ethanol (1 mg/mL) shows t 90 to be 1.5 hours and t 50 to be 19 hours (HPLC).
• Solubility: H2O < 0.1 (mg/mL); C2H5OH > 100 (mg/mL); CHC13 > 100 (mg/mL); DMSO > 100 (mg/mL); CH3OH > 100 (mg/mL); CH2Cl2 > 100 (mg/mL)
• PubChem Compound: 5363794
• Last Modified: Nov 11 2021